Cas no 2891511-73-0 (5-(methyl-d3)-6-(trifluoromethyl)pyridin-3,4-d2-2-ol)

• Product Name: 5-(methyl-d3)-6-(trifluoromethyl)pyridin-3,4-d2-2-ol
• CAS No: 2891511-73-0
• MF: C₇H₆F₃NO
• MW: 182.154660701752
• CID: 6827447
• PubChem ID: 172403219
• Update Time: 2025-02-15

5-(methyl-d3)-6-(trifluoromethyl)pyridin-3,4-d2-2-ol Chemical and Physical Properties

Names and Identifiers

• CS-25720
• 2891511-73-0
• 5-(methyl-d3)-6-(trifluoromethyl)pyridin-3,4-d2-2-ol

• Inchi： 1S/C7H6F3NO/c1-4-2-3-5(12)11-6(4)7(8,9)10/h2-3H,1H3,(H,11,12)/i1D3,2D,3D
• InChI Key： QOXHCTLLXOFNJU-RHIBPKLGSA-N
• SMILES： FC(C1C(C([2H])([2H])[2H])=C([2H])C([2H])=C(N=1)O)(F)F

Computed Properties

• Exact Mass: 182.07153203Da
• Monoisotopic Mass: 182.07153203Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų